Cas no 477866-94-7 (2,2,2-Trifluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)acetamide)

• Product Name: 2,2,2-Trifluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)acetamide
• CAS No: 477866-94-7
• MF: C₄HF₃N₂OS₃
• MW: 246.253746747971
• CID: 5013259
• Update Time: 2025-06-10

2,2,2-Trifluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)acetamide
• 2,2,2-trifluoro-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)acetamide
• 2,2,2-Trifluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)acetamide

• Inchi： 1S/C4HF3N2OS3/c5-4(6,7)1(10)8-2-9-3(11)13-12-2/h(H,8,9,10,11)
• InChI Key： YJIBQJUQIHQUTO-UHFFFAOYSA-N
• SMILES： S1C(=NC(=S)S1)NC(C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 1.9
• Topological Polar Surface Area: 124

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2,2,2-Trifluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)acetamide

Introduction to 2,2,2-Trifluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)acetamide (CAS No. 477866-94-7) and Its Emerging Applications in Chemical Biology

2,2,2-Trifluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)acetamide, identified by the chemical identifier CAS No. 477866-94-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the class of acetamides modified with a trifluoromethyl group and a thioxo-substituted 1,2,4-dithiazole moiety, which endows it with distinct physicochemical characteristics and biological activities. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the dithiazole scaffold is known for its broad spectrum of biological interactions.

The structural features of CAS No. 477866-94-7 make it a promising candidate for drug discovery and development. The presence of a fluorine atom at the C₂ position significantly influences the compound's electronic properties, leading to improved binding affinity to biological targets. This modification is particularly relevant in the design of kinase inhibitors, where fluorinated analogs have demonstrated enhanced potency and selectivity. Furthermore, the thioxo group in the 1,2,4-dithiazole ring contributes to its reactivity and ability to interact with various biological systems.

Recent advancements in computational chemistry have enabled the rational design of derivatives of CAS No. 477866-94-7 by leveraging molecular modeling techniques. These studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents targeting inflammatory diseases and cancer. The trifluoromethyl-substituted acetamide moiety has been shown to modulate enzyme activity by affecting hydrogen bonding networks and hydrophobic interactions.

In vitro studies have revealed that CAS No. 477866-94-7 exhibits inhibitory effects on several key enzymes involved in cellular signaling pathways. Notably, it has demonstrated activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The combination of a trifluoromethyl group and a dithiazole scaffold provides a dual mechanism of action, enhancing its therapeutic potential. Additionally, preclinical trials have indicated that this compound exhibits low toxicity profiles, making it an attractive candidate for further development.

The synthesis of CAS No. 477866-94-7 involves multi-step organic reactions that highlight its complexity and synthetic challenge. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. The use of fluorinating agents and transition metal-catalyzed reactions has been particularly instrumental in constructing the desired fluorinated heterocyclic core.

Current research is exploring the pharmacokinetic properties of CAS No. 477866-94-7, focusing on its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for optimizing dosing regimens and improving bioavailability. The trifluoromethyl group has been shown to prolong the half-life of related compounds by reducing metabolic clearance rates, suggesting similar advantages for this compound.

The versatility of CAS No. 477866-94-7 extends beyond traditional pharmacological applications. Its unique chemical structure makes it suitable for use as an intermediate in the synthesis of more complex molecules with tailored biological activities. Researchers are investigating its potential in material science applications, where fluorinated heterocycles are increasingly being used due to their stability and reactivity.

Future directions in the study of CAS No. 477866-94-7 include exploring its role in modulating immune responses and inflammation-related diseases. The dithiazole scaffold has been implicated in interactions with immune receptors, making this compound a candidate for immunomodulatory therapies. Additionally, nanotechnology-based delivery systems are being developed to enhance the targeted delivery of this compound to specific disease sites.

The regulatory landscape for novel compounds like CAS No. 477866-94-7 is evolving rapidly as new synthetic techniques and computational tools become available. Regulatory agencies are increasingly requiring comprehensive preclinical data before approving new drugs or intermediates for clinical use. This underscores the importance of rigorous testing and validation before transitioning from laboratory-scale synthesis to industrial production.

In conclusion,CAS No. 477866-94-7, specifically 2,2,2-Trifluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)acetamide, represents a significant advancement in chemical biology with broad applications in drug discovery and material science. Its unique structural features offer advantages in metabolic stability, binding affinity, and biological activity modulation, making it a valuable asset for researchers seeking innovative solutions in therapeutic development.